Cas no 64915-37-3 (3-Amino-7-methoxy-4H-chromen-4-one)

• Product Name: 3-Amino-7-methoxy-4H-chromen-4-one
• CAS No: 64915-37-3
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD17926186
• CID: 4102901
• PubChem ID: 12389021
• Update Time: 2025-11-01

3-Amino-7-methoxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 3-amino-7-methoxy-
• 3-AMINO-7-METHOXY-4H-CHROMEN-4-ONE
• AS-35455
• OGHLYDLAKNGYQK-UHFFFAOYSA-N
• 64915-37-3
• SCHEMBL11565649
• AKOS022643618
• 3-Amino-7-methoxy-4H-1-benzopyran-4-one
• CS-0172889
• MFCD17926186
• 3-AMINO-7-METHOXYCHROMEN-4-ONE
• 3-Amino-7-methoxy-4H-chromen-4-one

• MDL： MFCD17926186
• Inchi： 1S/C10H9NO3/c1-13-6-2-3-7-9(4-6)14-5-8(11)10(7)12/h2-5H,11H2,1H3
• InChI Key： OGHLYDLAKNGYQK-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OC)=CC=C2C(=O)C=1N

Computed Properties

• Exact Mass: 191.058243149Da
• Monoisotopic Mass: 191.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

3-Amino-7-methoxy-4H-chromen-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-Amino-7-methoxy-4H-chromen-4-one

Recent Advances in the Study of 3-Amino-7-methoxy-4H-chromen-4-one (CAS: 64915-37-3): A Promising Scaffold in Medicinal Chemistry

3-Amino-7-methoxy-4H-chromen-4-one (CAS: 64915-37-3) is a chromone derivative that has garnered significant attention in recent years due to its versatile pharmacological properties. Chromones, a class of naturally occurring compounds, are known for their broad spectrum of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The specific structural features of 3-Amino-7-methoxy-4H-chromen-4-one make it a promising scaffold for the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its potential applications in medicinal chemistry and drug discovery.

Recent studies have focused on the synthesis and biological evaluation of 3-Amino-7-methoxy-4H-chromen-4-one derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications at the amino and methoxy positions of the chromone core can significantly enhance its binding affinity to specific molecular targets, such as protein kinases and G-protein-coupled receptors (GPCRs). These findings suggest that 3-Amino-7-methoxy-4H-chromen-4-one could serve as a lead compound for the development of kinase inhibitors or GPCR modulators, which are highly relevant in the treatment of cancers and neurological disorders.

In addition to its potential as a kinase inhibitor, 3-Amino-7-methoxy-4H-chromen-4-one has also been investigated for its anti-inflammatory properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits potent inhibitory effects on the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. The study further elucidated the mechanism of action, revealing that the compound interferes with the NF-κB signaling pathway, a key regulator of inflammation. These results underscore the potential of 3-Amino-7-methoxy-4H-chromen-4-one as a candidate for the development of anti-inflammatory drugs.

Another area of interest is the compound's role in oxidative stress management. Research published in Free Radical Biology and Medicine in 2023 highlighted the antioxidant capabilities of 3-Amino-7-methoxy-4H-chromen-4-one, which were attributed to its ability to scavenge reactive oxygen species (ROS) and upregulate endogenous antioxidant enzymes. These properties make it a potential therapeutic agent for diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

Despite these promising findings, challenges remain in the clinical translation of 3-Amino-7-methoxy-4H-chromen-4-one. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical and clinical studies. However, the growing body of research on this compound underscores its potential as a versatile scaffold in medicinal chemistry. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in vivo to pave the way for therapeutic applications.